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Compound of Interest

Compound Name: PSI-6206-13C,d3

Cat. No.: B10800373 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the preparation of stock solutions of PSI-6206-
13C,d3, an isotopically labeled internal standard used in pharmacokinetic and metabolism

studies of the hepatitis C virus (HCV) NS5B polymerase inhibitor PSI-6206. Adherence to this

protocol is crucial for ensuring the accuracy, reproducibility, and integrity of experimental

results.

Introduction
PSI-6206 is a deaminated derivative of PSI-6130 and acts as an inhibitor of the HCV NS5B

polymerase[1]. The stable isotope-labeled version, PSI-6206-13C,d3, is an essential tool in

bioanalytical assays for the accurate quantification of PSI-6206 in biological matrices. Proper

preparation of stock solutions is the first critical step in achieving reliable and consistent data.

This protocol outlines the necessary materials, safety precautions, and a step-by-step

procedure for preparing high-quality stock solutions.

Compound Information
A summary of the key chemical properties of PSI-6206-13C,d3 is provided in the table below.
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Property Value

Chemical Formula C₉¹³CH₁₀D₃FN₂O₅

Molecular Weight 264.23 g/mol

Purity ≥99%

Appearance Solid powder

Materials and Equipment
Reagents and Chemicals

PSI-6206-13C,d3 solid powder

Dimethyl sulfoxide (DMSO), anhydrous, ≥99.9% purity

Inert gas (e.g., Argon or Nitrogen)

Equipment
Analytical balance (readable to at least 0.01 mg)

Calibrated pipettes and sterile, disposable tips

Vortex mixer

Sonicator (optional)

Fume hood or other certified ventilated enclosure

Cryogenic vials or amber glass vials with PTFE-lined caps

-20°C and -80°C freezers

Personal Protective Equipment (PPE)
Safety glasses or goggles

Laboratory coat
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Chemical-resistant gloves (e.g., nitrile or neoprene)[2]

Safety Precautions
Handling of PSI-6206-13C,d3: As with any chemical compound, direct contact with the skin

and eyes should be avoided. Inhalation of the powder should be prevented by working in a

well-ventilated area such as a fume hood.

Handling of DMSO: DMSO is a powerful solvent that can facilitate the absorption of other

chemicals through the skin[2]. It is imperative to wear appropriate gloves and avoid any skin

contact. DMSO is also hygroscopic, meaning it readily absorbs moisture from the air, which

can affect the stability of the dissolved compound. Always use anhydrous DMSO and keep

containers tightly sealed.

General Laboratory Practices: Standard laboratory safety procedures should be followed at

all times.

Experimental Protocol: Preparation of a 1 mg/mL
Stock Solution
This protocol describes the preparation of a 1 mg/mL stock solution of PSI-6206-13C,d3 in

DMSO. The concentration can be adjusted as needed based on specific assay requirements.

Pre-Preparation
Ensure all equipment is clean, dry, and properly calibrated.

Allow the vial containing PSI-6206-13C,d3 powder to equilibrate to room temperature for at

least 30 minutes before opening to prevent condensation of moisture.

Prepare the workspace in a fume hood to ensure proper ventilation.

Weighing the Compound
Tare the analytical balance with a clean, empty weighing vessel (e.g., a microcentrifuge tube

or a weighing paper).
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Carefully weigh the desired amount of PSI-6206-13C,d3 powder. For a 1 mg/mL stock

solution, a common starting amount is 1-5 mg. Record the exact weight.

Dissolution
Transfer the weighed PSI-6206-13C,d3 powder to a sterile cryogenic or amber glass vial.

Based on the recorded weight, calculate the required volume of anhydrous DMSO to achieve

a 1 mg/mL concentration.

Formula: Volume of DMSO (mL) = Weight of PSI-6206-13C,d3 (mg) / 1 (mg/mL)

Using a calibrated pipette, add the calculated volume of anhydrous DMSO to the vial

containing the compound.

Cap the vial tightly and vortex for 1-2 minutes to facilitate dissolution.

Visually inspect the solution to ensure that all the solid has dissolved. If necessary, sonicate

the vial for 5-10 minutes in a room temperature water bath to aid dissolution.

Aliquoting and Storage
Once the compound is fully dissolved, it is recommended to aliquot the stock solution into

smaller, single-use volumes in cryogenic or amber glass vials. This practice minimizes the

number of freeze-thaw cycles, which can degrade the compound over time.

If the vials are not being used immediately, flush the headspace with an inert gas like argon

or nitrogen before capping to displace oxygen and reduce the potential for oxidative

degradation.

Label each aliquot clearly with the compound name, concentration, date of preparation, and

solvent.

Storage and Stability
Proper storage is critical to maintain the integrity of the PSI-6206-13C,d3 stock solution.
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Storage Condition Duration

-20°C Up to 1 month

-80°C Up to 6 months

For long-term storage, -80°C is recommended. Avoid repeated freeze-thaw cycles. When

retrieving a vial from the freezer, allow it to equilibrate to room temperature before opening to

prevent moisture condensation.

Workflow Diagram
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Caption: Workflow for preparing PSI-6206-13C,d3 stock solution.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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